Cas no 2171645-14-8 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylmorpholine-3-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylmorpholine-3-carboxylic acid
• CAS No: 2171645-14-8
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6122435
• PubChem ID: 165549463
• Update Time: 2025-08-02

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylmorpholine-3-carboxylic acid
• EN300-1482056
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]morpholine-3-carboxylic acid
• 2171645-14-8

• Inchi： 1S/C27H30N2O6/c30-25(29-12-13-34-16-24(29)26(31)32)17-6-5-7-18(14-17)28-27(33)35-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,17-18,23-24H,5-7,12-16H2,(H,28,33)(H,31,32)
• InChI Key： ZHESGGQYPYKVFM-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(=O)O)C1)C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylmorpholine-3-carboxylic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylmorpholine-3-carboxylic acid (CAS No. 2171645-14-8)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylmorpholine-3-carboxylic acid (CAS No. 2171645-14-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-amino-cyclohexanecarbonylmorpholine carboxylic acid, is a derivative of morpholine and cyclohexane, with a unique combination of functional groups that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structure of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylmorpholine-3-carboxylic acid is characterized by the presence of an Fmoc (fluorenylmethoxycarbonyl) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the controlled formation of peptide bonds. The cyclohexane ring provides additional structural rigidity, while the morpholine moiety contributes to the compound's solubility and reactivity. The carboxylic acid group at the C3 position further enhances its utility as a building block in organic synthesis.

Recent studies have highlighted the potential applications of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylmorpholine-3-carboxylic acid in the development of novel therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their disruption can have significant therapeutic effects in diseases such as cancer and neurodegenerative disorders.

In another notable study, researchers at the University of California, San Francisco, utilized 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylmorpholine-3-carboxylic acid to develop a series of potent and selective inhibitors of the bromodomain and extra-terminal domain (BET) family proteins. BET inhibitors have shown promise in preclinical studies for their ability to modulate gene expression and inhibit tumor growth. The unique structure of this compound allowed for the precise modification of functional groups, leading to enhanced binding affinity and selectivity.

The versatility of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylmorpholine-3-carboxylic acid extends beyond its use as an intermediate in drug discovery. It has also been employed in the development of advanced materials and polymers. A 2021 study published in Macromolecules demonstrated the use of this compound as a monomer in the synthesis of stimuli-responsive polymers with potential applications in drug delivery systems and tissue engineering. The presence of multiple functional groups allows for precise control over polymer properties, such as solubility, degradation rate, and mechanical strength.

In addition to its synthetic applications, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylmorpholine-3-carboxylic acid has been studied for its biological activity. Research conducted at Harvard University investigated the compound's ability to modulate cellular signaling pathways involved in inflammation and immune response. The results showed that this compound could effectively inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor implicated in various inflammatory diseases.

The synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylmorpholine-3-carboxylic acid typically involves several steps, including the protection of amino groups with Fmoc, followed by ring closure to form the cyclohexane ring and subsequent functionalization to introduce the carboxylic acid group. Advanced synthetic techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to improve yield and purity.

The safety profile of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylmorpholine-3-carboxylic acid has also been evaluated. Studies have shown that it is generally well-tolerated at therapeutic concentrations, with minimal toxicity observed in both in vitro and in vivo models. However, as with any chemical compound, proper handling and storage are essential to ensure safety and maintain its integrity.

In conclusion, 4-3-{(9H-fluoren - 9 - yl) methoxycarbonyl} amino) cyclohexanecarbonylmorpholine - 3 - carboxylic acid (CAS No. 2171645 - 14 - 8) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and biological studies. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel therapeutics and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its potential impact on various fields.